Cas no 88681-05-4 (Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-)
88681-05-4 structure
Product Name:Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-
CAS No:88681-05-4
MF:C12H8Cl2N2O4S
MW:347.173919677734
CID:624827
PubChem ID:71319493
Update Time:2025-04-19
Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)-
- N-(3,5-dichloro-4-nitrophenyl)benzenesulfonamide
- DTXSID10749514
- 88681-05-4
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- Inchi: 1S/C12H8Cl2N2O4S/c13-10-6-8(7-11(14)12(10)16(17)18)15-21(19,20)9-4-2-1-3-5-9/h1-7,15H
- InChI Key: TXNCGDZIICLOLC-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)NS(C1C=CC=CC=1)(=O)=O)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 345.9581833g/mol
- Monoisotopic Mass: 345.9581833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 100Ų
Benzenesulfonamide, N-(3,5-dichloro-4-nitrophenyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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